Cas no 88233-63-0 (2,6-Pyrazinediamine, 3-chloro-5-[[(diaminomethyl)azo]carbonyl]-)

2,6-Pyrazinediamine, 3-chloro-5-[[(diaminomethyl)azo]carbonyl]- structure
88233-63-0 structure
Product Name:2,6-Pyrazinediamine, 3-chloro-5-[[(diaminomethyl)azo]carbonyl]-
CAS No:88233-63-0
MF:C6H9ClN8O
MW:244.641657590866
CID:640443
PubChem ID:71409830
Update Time:2025-04-19

2,6-Pyrazinediamine, 3-chloro-5-[[(diaminomethyl)azo]carbonyl]- Chemical and Physical Properties

Names and Identifiers

    • 2,6-Pyrazinediamine, 3-chloro-5-[[(diaminomethyl)azo]carbonyl]-
    • 3,5-diamino-6-chloro-N-(diaminomethylimino)pyrazine-2-carboxamide
    • DTXSID10829542
    • 88233-63-0
    • (3,5-Diamino-6-chloropyrazin-2-yl)[(E)-(diaminomethyl)diazenyl]methanone
    • Inchi: 1S/C6H9ClN8O/c7-2-4(9)13-3(8)1(12-2)5(16)14-15-6(10)11/h6H,10-11H2,(H4,8,9,13)/b15-14+
    • InChI Key: RUPPNEKLEFBQEO-CCEZHUSRSA-N
    • SMILES: ClC1=C(N)N=C(C(C(/N=N/C(N)N)=O)=N1)N

Computed Properties

  • Exact Mass: 244.0587846g/mol
  • Monoisotopic Mass: 244.0587846g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 172Ų
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